Cas no 14717-56-7 (zirconium(iv) isopropoxide isopropanol complex)

• Product Name: zirconium(iv) isopropoxide isopropanol complex
• CAS No: 14717-56-7
• MF: C₁₅H₄₀O₅Zr
• MW: 391.699105262756
• MDL: MFCD00075157
• CID: 87399
• PubChem ID: 24860623
• Update Time: 2025-05-21

zirconium(iv) isopropoxide isopropanol complex Chemical and Physical Properties

Names and Identifiers

• zirconium(iv) isopropoxide isopropanol complex
• ZIRCONIUM(IV) ISOPROPOXIDE ISOPROPANOL
• Zirconium(Ⅳ) Isopropoxide isopropanol complex
• Zirconium(IV) isopropoxide isopropanol adduct
• Zirconium(IV)i-propoxide(isopropanoladduct)(-Zr)
• Zr(OiPr)4(HOiPr)
• Zr(OiPr)4*iPrOH
• Zr(Oi-Pr)4*i-PrOH
• Zr(O-iPr)4*i-PrOH
• Isopropyl alcohol compd. with zirconium isopropoxide
• Zirconium(iv)isopropoxide isopropanol
• F82531
• SCHEMBL7717527
• 14717-56-7
• propan-2-ol;zirconium
• CS-0111471
• Zr(OiPr)4.iPrOH

• MDL： MFCD00075157
• Inchi： 1S/5C3H8O.Zr/c5*1-3(2)4;/h5*3-4H,1-2H3;
• InChI Key： OTVICDBMBMSJAJ-UHFFFAOYSA-N
• SMILES： [Zr].OC(C)C.OC(C)C.OC(C)C.OC(C)C.OC(C)C

Computed Properties

• Exact Mass: 386.16100
• Monoisotopic Mass: 390.192273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 83.3
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Not available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 57.15000
• LogP: 3.88990
• Solubility: Not available
• Vapor Pressure: No data available

zirconium(iv) isopropoxide isopropanol complex Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P264-P280-P304+P340+P312-P337+P313-P403+P233
• Hazardous Material transportation number：UN3180
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Hazard Level：4.1
• Storage Condition：Moisture Sensitive. Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on zirconium(iv) isopropoxide isopropanol complex

Zirconium(IV) Isopropoxide Isopropanol Complex: A Comprehensive Overview

Zirconium(IV) isopropoxide isopropanol complex, also known by its CAS number 14717-56-7, is a highly versatile and widely studied compound in the field of materials science and catalysis. This compound has garnered significant attention due to its unique chemical properties and its potential applications in various industrial and research settings. In recent years, advancements in synthesis techniques and a deeper understanding of its structural properties have further enhanced its utility across multiple disciplines.

The zirconium(IV) isopropoxide isopropanol complex exhibits a distinctive molecular structure that plays a crucial role in its reactivity and functionality. The zirconium atom at the core of the molecule is in the +4 oxidation state, which allows for strong coordination with the isopropoxide ligands. These ligands, in turn, contribute to the compound's stability and solubility in organic solvents. Recent studies have highlighted the importance of this structure in enabling the compound to act as an efficient precursor for the synthesis of zirconia-based materials, which are widely used in catalysis and optical applications.

One of the most notable applications of zirconium(IV) isopropoxide isopropanol complex is in the production of high-quality zirconium dioxide (ZrO₂) nanoparticles. These nanoparticles are highly sought after for their exceptional thermal stability and mechanical strength, making them ideal for use in advanced ceramics, transparent coatings, and even biomedical devices. Researchers have recently developed novel methods to optimize the synthesis process, resulting in nanoparticles with improved surface properties and enhanced catalytic activity.

In addition to its role as a precursor, zirconium(IV) isopropoxide isopropanol complex has also been explored as a catalyst in various organic reactions. Its ability to facilitate selective oxidation and polymerization reactions has made it a valuable tool in green chemistry initiatives. Recent findings have demonstrated that by modifying the ligand environment around the zirconium center, the selectivity and efficiency of these catalytic processes can be significantly improved.

The zirconium(IV) isopropoxide isopropanol complex also finds application in the field of optics, particularly in the development of anti-reflective coatings for optical devices. These coatings rely on the unique refractive index properties of zirconia-based materials derived from this compound. Cutting-edge research has focused on enhancing the durability and adhesion of these coatings through innovative deposition techniques, ensuring their applicability in harsh environmental conditions.

From an environmental standpoint, zirconium(IV) isopropoxide isopropanol complex has been recognized for its potential role in water treatment technologies. By incorporating it into advanced filtration systems, researchers have achieved remarkable results in removing heavy metal ions and organic pollutants from contaminated water sources. This application aligns with global efforts to develop sustainable solutions for water scarcity and pollution control.

Looking ahead, ongoing research continues to uncover new avenues for leveraging zirconium(IV) isopropoxide isopropanol complex across diverse industries. Its adaptability as both a precursor material and a functional catalyst positions it as a key player in future technological advancements. As scientists delve deeper into its properties and potential applications, this compound promises to play an increasingly pivotal role in shaping modern materials science.